Cas no 159670-42-5 (ethyl 4,5-diphenylthiazole-2-carboxylate)

• Product Name: ethyl 4,5-diphenylthiazole-2-carboxylate
• CAS No: 159670-42-5
• MF: C₁₈H₁₅NO₂S
• MW: 309.38220334053
• MDL: MFCD18434492
• CID: 2131304
• PubChem ID: 66524921
• Update Time: 2025-10-28

ethyl 4,5-diphenylthiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4,5-diphenylthiazole-2-carboxylate
• ethyl4,5-diphenylthiazole-2-carboxylate
• 159670-42-5
• AKOS015969522
• DB-370380

• MDL： MFCD18434492
• Inchi： 1S/C18H15NO2S/c1-2-21-18(20)17-19-15(13-9-5-3-6-10-13)16(22-17)14-11-7-4-8-12-14/h3-12H,2H2,1H3
• InChI Key： HYWDWIAJMFALKT-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=NC(C2C=CC=CC=2)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 309.08234989Da
• Monoisotopic Mass: 309.08234989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on ethyl 4,5-diphenylthiazole-2-carboxylate

Comprehensive Overview of Ethyl 4,5-Diphenylthiazole-2-Carboxylate (CAS No. 159670-42-5)

Ethyl 4,5-diphenylthiazole-2-carboxylate (CAS No. 159670-42-5) is a specialized organic compound belonging to the thiazole family, which has garnered significant attention in pharmaceutical and materials science research. This compound features a thiazole core substituted with two phenyl groups at the 4 and 5 positions and an ethyl ester moiety at the 2-position. Its unique structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and agrochemical applications. Researchers and industry professionals frequently search for terms like "thiazole derivatives synthesis", "ethyl 4,5-diphenylthiazole-2-carboxylate applications", and "CAS 159670-42-5 suppliers", reflecting its growing relevance in modern chemistry.

The compound's molecular formula, C₁₈H₁₅NO₂S, highlights its aromatic and heterocyclic nature, which contributes to its stability and reactivity. Ethyl 4,5-diphenylthiazole-2-carboxylate is often utilized as a building block for more complex structures, such as inhibitors targeting enzymes or receptors. Recent trends in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, aligning with searches for "sustainable thiazole synthesis methods". Its compatibility with cross-coupling reactions and other modern synthetic techniques further enhances its utility in medicinal chemistry and material science.

In the context of drug development, this compound's thiazole scaffold is known to exhibit diverse biological activities, including antimicrobial and anti-inflammatory properties. Queries like "thiazole-based drug candidates 2023" and "CAS 159670-42-5 biological activity" underscore its potential in addressing global health challenges. Additionally, its role in fluorescence imaging and organic electronics has been explored, making it a subject of interest for researchers investigating "advanced functional materials". The compound's versatility is further evidenced by its use in catalysis and polymer chemistry, where its aromatic system can influence reaction pathways and material properties.

From a commercial perspective, ethyl 4,5-diphenylthiazole-2-carboxylate is available through specialized chemical suppliers, often listed under "high-purity thiazole derivatives" or "research-grade heterocycles". Quality control measures, such as HPLC and NMR verification, ensure its suitability for sensitive applications. The compound's stability under standard storage conditions (room temperature, inert atmosphere) makes it a practical choice for laboratories. Searches for "buy CAS 159670-42-5" and "thiazole carboxylate price trends" reflect its demand in academic and industrial settings.

Future research directions for CAS 159670-42-5 may focus on expanding its applications in bioconjugation and nanotechnology, areas where its structural features could enable novel functionalities. As the scientific community continues to explore "multi-functional thiazole derivatives", this compound is poised to remain a key player in innovation. Its combination of synthetic accessibility and functional diversity ensures its place in the toolkit of modern chemists and researchers worldwide.